Cas no 17354-63-1 (1-(p-Methoxyphenyl)-2-nitro-1-propene)

• Product Name: 1-(p-Methoxyphenyl)-2-nitro-1-propene
• CAS No: 17354-63-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 181627
• PubChem ID: 5372879
• Update Time: 2025-06-22

1-(p-Methoxyphenyl)-2-nitro-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-(2-nitroprop-1-en-1-yl)benzene
• 1-(P-METHOXYPHENYL)2-NITROPROPENE
• 2-Nitro-1-(4-methoxyphenyl)-1-propene
• Benzene,1-methoxy-4-(2-nitro-1-propen-1-yl)-
• 1-(4-Methoxyphenyl)-2-nitropropen
• 1-(4-methoxyphenyl)-2-nitropropene
• 1-(p-methoxyphenyl)-2-nitro-1-propene
• 1-Methoxy-4-(2-nitro-1-propenyl)benzene
• 1-methoxy-4-(2-nitroprop-1-enyl)benzene
• 1-methyl-1-nitro-(4-methoxyphenyl)ethene
• Benzene,1-methoxy-4-(2-nitro-1-propenyl)
• Einecs 241-381-5
• p-(2-nitropropenyl)anisole
• Ai3-63172
• 4-Methoxy-β-methyl-β-nitrostyrene
• cis-4-Methoxy-β-methyl-β-nitrostyrene
• Benzene, 1-methoxy-4-(2-nitro-1-propenyl)-
• DTXSID201245093
• 4-Methoxy-.beta.-methyl-.beta.-nitrostyrene
• CIS-4-METHOXY-BETA-METHYL-BETA-NITRO-STYRENE
• 37629-51-9
• 17354-63-1
• InChI=1/C10H11NO3/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-7H,1-2H3/b8-7
• NSC-65601
• Methyl 4-[(1Z)-2-nitro-1-propenyl]phenyl ether #
• 1-methoxy-4-[(Z)-2-nitroprop-1-enyl]benzene
• NSC65601
• AKOS003662903
• 207511-16-8
• XQGFRDLMKKKSAH-FPLPWBNLSA-N
• 1-Methoxy-4-[(1Z)-2-nitro-1-propen-1-yl]benzene
• CHEMBL1996638
• 1-(4-METHOXYPHENYL)-2-NITROPROPENE, >95%
• 1-(p-Methoxyphenyl)-2-nitro-1-propene

• MDL： MFCD07780784
• Inchi： 1S/C10H11NO3/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-7H,1-2H3/b8-7-
• InChI Key： XQGFRDLMKKKSAH-FPLPWBNLSA-N
• SMILES： O(C)C1C=CC(/C=C(/C)\[N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.156
• Boiling Point: 321.7°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.568
• PSA: 55.05000
• LogP: 2.85590

1-(p-Methoxyphenyl)-2-nitro-1-propene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Additional information on 1-(p-Methoxyphenyl)-2-nitro-1-propene

Introduction to 1-(p-Methoxyphenyl)-2-nitro-1-propene (CAS No: 17354-63-1)

1-(p-Methoxyphenyl)-2-nitro-1-propene, also known by its CAS number 17354-63-1, is a significant compound in the field of organic chemistry, particularly in the synthesis of various bioactive molecules. This compound has garnered attention due to its unique structure and potential applications in drug discovery and material science.

The molecular structure of 1-(p-Methoxyphenyl)-2-nitro-1-propene consists of a propene backbone with a nitro group at the second position and a p-methoxyphenyl group attached to the first carbon. This arrangement imparts the molecule with distinct electronic properties, making it a valuable intermediate in the synthesis of more complex structures. Recent studies have highlighted its role in the development of novel anti-cancer agents, where its ability to modulate specific cellular pathways has shown promising results.

From a synthetic perspective, the preparation of 1-(p-Methoxyphenyl)-2-nitro-1-propene involves a series of carefully controlled reactions, including nitration and coupling processes. Researchers have optimized these methods to enhance yield and purity, ensuring that the compound is readily available for further exploration. The stability of this compound under various reaction conditions has also been extensively studied, providing insights into its suitability for large-scale production.

In terms of applications, 1-(p-Methoxyphenyl)-2-nitro-1-propene has found utility in both academic and industrial settings. Its use as an intermediate in pharmaceutical synthesis has been particularly notable, with recent advancements leveraging its reactivity to construct bioactive frameworks. Additionally, this compound has been explored as a potential precursor in the development of advanced materials, such as polymers and nanomaterials, where its electronic properties can be exploited for enhanced functionality.

The latest research on 1-(p-Methoxyphenyl)-2-nitro-1-propene has delved into its interactions with biological systems, revealing potential therapeutic applications. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Furthermore, investigations into its photophysical properties have opened avenues for its use in optoelectronic devices.

In conclusion, 1-(p-Methoxyphenyl)-2-nitro-1-propene (CAS No: 17354-63-1) stands as a versatile and valuable compound in modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in both academic research and industrial innovation.